Cas no 89886-31-7 (3,4-DCQA)

3,4-DCQA structure
3,4-DCQA structure
Product Name:3,4-DCQA
CAS No:89886-31-7
MF:C25H24O12
MW:516.450868606567
CID:2082138
PubChem ID:5281780
Update Time:2025-04-21

3,4-DCQA Chemical and Physical Properties

Names and Identifiers

    • 3,4-DCQA
    • 3,4-diCQA
    • 3,4-di-O-caffeoyl quinic acid
    • 3,4-di-O-caffeoyl-L-quinic acid
    • 3,4-di-O-caffeoylquinic acid
    • 3,4-di-O-caffeoyl-quinic acid
    • 3,4-di-trans-caffeoylquinic acid
    • 3,4-O-dicaffeyoylquinic acid
    • 4,5-diCQA
    • 4,5-di-CQA
    • 4,5-di-O-(E)-caffeoylquinic acid
    • 4,5-di-O-caffeoyl quinic acid
    • GTPL12549
    • FD40706
    • CS-3769
    • Q27106970
    • Isochlorogenic acid b
    • 4,5-Dicaffeoylquinic acid
    • IsochlorogenicacidB
    • HY-N0057R
    • Quinic acid 3,4-di-O-caffeate
    • AS-74985
    • Rel-3,4-Dicaffeoylquinic Acid
    • Isochlorogenic-acid-B
    • Cyclohexanecarboxylic acid, 3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,5-dihydroxy-, (1S,3R,4R,5R)-
    • s9274
    • 3,4-Di-O-caffeoylquinic acid, >=90% (LC/MS-ELSD)
    • CCG-269822
    • BDBM50362838
    • (1S,3R,4R,5R)-3,4-bis({[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-1,5-dihydroxycyclohexane-1-carboxylic acid
    • 3,4-dicaffeoylquinate
    • NS00097363
    • Cyclohexanecarboxylic acid, 3,4-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,5-dihydroxy-, (1S,3R,4R,5R)-
    • 45777W94HK
    • (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylic acid
    • CHEMBL249448
    • 1ST15168
    • (1S,3R,4R,5R)-3,4-bis({[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-1,5-dihydroxycyclohexane-1-carboxylic acid
    • 4,5-Di-O-caffeoylquinic acid?
    • SCHEMBL12246115
    • 3,4-Dicaffeoylquinic acid (Standard)
    • HY-N0057
    • CHEBI:5995
    • 3,4-Dicaffeoylquinic acid
    • 89886-31-7
    • Isochlorogenic acid B?
    • ACon1_002212
    • 14534-61-3
    • Cyclohexanecarboxylic acid, 3,4-bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,5-dihydroxy-, (1S,3R,4R,5R)-
    • 3,4-Dicaffeoylquinicacid
    • AKOS026673963
    • NCGC00179718-01
    • (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxy-cyclohexanecarboxylic acid
    • UNII-45777W94HK
    • 102851-07-0
    • Inchi: 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23-,25+/m1/s1
    • InChI Key: UFCLZKMFXSILNL-PSEXTPKNSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)O)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 516.12677620Da
  • Monoisotopic Mass: 516.12677620Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 887
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 211Ų

3,4-DCQA Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Water Solvents: Water ;  10 min, 100 °C
Reference
Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides
Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

3,4-DCQA Raw materials

3,4-DCQA Preparation Products

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